8-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid
Overview
Description
8-Fluoro-2-methylquinoline-4-carboxylic acid is a compound with the CAS Number: 288151-68-8 . It has a molecular weight of 205.19 . The compound is a yellow to brown powder or crystals .
Synthesis Analysis
Quinoline and its derivatives have been synthesized using various protocols reported in the literature . Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
The compound consists of a benzene-fused pyridine (quinoline) with 2-methyl, 4-hydroxyl, and 8-fluoro substituents around the quinoline rings . It has multi-functional groups to allow facile reactions such as nucleophilic substitution and enamine condensation with an aldehyde .Chemical Reactions Analysis
Quinoline and its derivatives have been synthesized using various protocols reported in the literature . Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Physical And Chemical Properties Analysis
The compound is a yellow to brown powder or crystals . It has a molecular weight of 205.19 .Mechanism of Action
While the specific mechanism of action for 8-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid is not mentioned in the search results, quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .
Safety and Hazards
Future Directions
Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in the field of medicinal chemistry . There are plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities . Therefore, future directions may include further exploration of the synthesis protocols and functionalization of this compound for various applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methylquinoline", "fluorine gas", "sodium hydroxide", "sulfuric acid", "potassium permanganate", "sodium nitrite", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Nitration of 2-methylquinoline with nitric acid and sulfuric acid to yield 8-nitro-2-methylquinoline.", "Step 2: Reduction of 8-nitro-2-methylquinoline with iron and hydrochloric acid to yield 8-amino-2-methylquinoline.", "Step 3: Diazotization of 8-amino-2-methylquinoline with sodium nitrite and hydrochloric acid to yield 8-diazo-2-methylquinoline.", "Step 4: Reaction of 8-diazo-2-methylquinoline with fluorine gas to yield 8-fluoro-2-methylquinoline.", "Step 5: Oxidation of 8-fluoro-2-methylquinoline with potassium permanganate and sulfuric acid to yield 8-fluoro-3-hydroxy-2-methylquinoline.", "Step 6: Carboxylation of 8-fluoro-3-hydroxy-2-methylquinoline with sodium hydroxide and carbon dioxide to yield 8-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid.", "Step 7: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with ethyl acetate.", "Step 8: Purification of the product by recrystallization from water and drying to yield the final product." ] } | |
CAS RN |
1565780-80-4 |
Product Name |
8-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid |
Molecular Formula |
C11H8FNO3 |
Molecular Weight |
221.2 |
Purity |
95 |
Origin of Product |
United States |
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